(E)-2-(4-(naphthalen-1-yl)thiazol-2-yl)-3-((2-(trifluoromethyl)phenyl)amino)acrylonitrile

• IUPAC Name: (E)-2-(4-naphthalen-1-yl-1,3-thiazol-2-yl)-3-[2-(trifluoromethyl)anilino]prop-2-enenitrile
• InChI: InChI=1S/C23H14F3N3S/c24-23(25,26)19-10-3-4-11-20(19)28-13-16(12-27)22-29-21(14-30-22)18-9-5-7-15-6-1-2-8-17(15)18/h1-11,13-14,28H/b16-13+
• InChI Key: GETWFQRCVMDWFV-DTQAZKPQSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CSC(=N3)C(=CNC4=CC=CC=C4C(F)(F)F)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CSC(=N3)/C(=C/NC4=CC=CC=C4C(F)(F)F)/C#N
• Molecular Formula: C23H14F3N3S
• Molecular Weight: 421.4 g/mol
• CAS No.: 477298-97-8

Description

(E)-2-(4-(naphthalen-1-yl)thiazol-2-yl)-3-((2-(trifluoromethyl)phenyl)amino)acrylonitrile is a useful research compound. Its molecular formula is C23H14F3N3S and its molecular weight is 421.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Phthalides : A study by Yasmin and Ray (2013) explored the synthesis of (E)-3-alkylidine-phthalide derivatives, including compounds similar to the one , using a one-pot reaction. This method could be applicable for the synthesis of (E)-2-(4-(naphthalen-1-yl)thiazol-2-yl)-3-((2-(trifluoromethyl)phenyl)amino)acrylonitrile (Yasmin & Ray, 2013).

• Photophysical Characterization : García-López et al. (2014) studied the synthesis and photophysical characterization of organotin compounds derived from Schiff bases, which could be related to the photophysical properties of the compound (García-López et al., 2014).

Applications in Material Science

• Polymer Solar Cells : Dai et al. (2017) discussed the use of polymers containing acrylonitrile units, similar to the compound , in the development of polymer solar cells. This suggests potential applications of the compound in renewable energy technology (Dai et al., 2017).

• Optical Waveguides : Daschiel et al. (2007) researched photoreactive polymers with aromatic esters, which could have implications for the use of the compound in optical waveguides and other photonics applications (Daschiel et al., 2007).

Biological Studies

• Antimicrobial Activity : Abdelhamid et al. (2008) investigated the antimicrobial activity of triazolino[4,3-a]pyrimidines and arylazothiazoles containing naphthalene units, similar to the compound . This indicates potential antimicrobial applications (Abdelhamid et al., 2008).

Other Applications

• Corrosion Inhibitors : Saraswat and Yadav (2020) studied the use of naphtho[2,3-d]thiazole derivatives as corrosion inhibitors for mild steel, suggesting potential industrial applications for the compound in protecting metals against corrosion (Saraswat & Yadav, 2020).

• Fluorescent Chemosensors : Zhang et al. (2014) reported the use of a naphthalene-based compound as a fluorescent dye for selective detection of cysteine, indicating the potential use of the compound as a component in fluorescent sensors (Zhang et al., 2014).